ABSTRACTControlling objects with body language is an extremely interesting ability for human beings. Recognizing different gestures is an effective way to collect valuable information, which is used to switch the radiation characteristic of beam scanning antennas. However, most existing beam scanning antennas are wire-connected and manually controlled by users. Thereby, a novel framework of gesture-controlled antennas is proposed in this paper. Rather than DC voltages supplied by powers or AC voltages supplied by signal generators, the beam scanning antenna can be effectively controlled by different gesture commands collected in real time from the user. On this basis, considering the advantages of the low cost and wide frequency band of liquid crystal (LC) materials, a LC-based fixed-frequency beam scanning leaky wave antenna (LWA) with gesture-controlled systems is demonstrated as one example. Different gestures can be recognised as controlled information to supply corresponding output signals by field programmable gate arrays (FPGAs) for the LC-based LWA. Based on the proposed framework, a verification system is tested, which demonstrates that the radiation characteristic can be effectively controlled by the user’s gesture. This work supplies a novel way for intelligent beam scanning antennas with potential applications in the internet of things (IoT), satellite and 5 G/6 G communications.

ABSTRACTThe separation on the enantiomers of thirteen newly synthesised liquid crystalline racemic mixtures obtained on the basis of (R,S)-2-hexanol was studied in HPLC on a chiral column prepared by covalent immobilisation of the chiral selector, namely amylose tris(3-chloro-5-methylphenylcarbamate) on silica. The mobile phases (MPs) consisting of n-heptane/isopropanol (IPA) or acetonitrile (ACN)/water (H2O) at different volume ratios were used. All measurements were made at room temperature. The order of the elution was also determined. The chromatographic parameters such as: resolution - (R), selectivity - (α) and number of theoretical plates - (N) were determined. On the basis of the obtained results, optimal conditions were indicated for the best separation of the tested racemic mixtures.

ABSTRACTWe investigated the properties of linear and circular dichroisms of cholesteric liquid crystal layer in external static magnetic field directed along helix axis. We showed that when the direction of light propagation and the direction of external magnetic field coincide, increasing the latter magnitude leads to a decrease in the linear dichroism, whereas when these directions are opposite, increasing the external magnetic field (BextBextBext) magnitude leads an increase in the linear dichroism. The presence of external magnetic field leads to the shift of circular dichroism curves both along wavelength axis and along dichroism axis. Then, we investigated the peculiarities of dichroism dependencies on BextBextBext for different wavelengths of incident light. We compared the dependence of circular dichroism on Bext for a magnetically active cholesteric liquid crystal layer and an isotropic magnetically active layer and showed that while these dependencies are similar for wavelengths away from the photonic band gap, diffraction significantly affects these dependencies for wavelengths near and inside the photonic band gap. We investigated the evolution of spectra of linear and circular dichroisms at the change in Bext, too. The results obtained can find application in the design of innovative polarised optoelectronic devices.

Published in Liquid Crystals (Vol. 50, No. 3, 2023)

ABSTRACTA series of 4-(aroyloxybenzoyloxy)benzonitriles was synthesised and their thermal, mesomorphic and photophysical properties were characterised. The lower homologues show only nematic phase, whereas higher members of the series exhibit long-range smectic A phase with a pronounced homeotropic organisation. This alignment is desired for in-plane charge conduction, allowing applications as active layer in organic field effect transistors. The compounds showed an intense absorption band between 250 to 300 nm.

ABSTRACTThe present article shows an original transmission-reflection-based method to characterise the microwave dielectric properties of liquid crystals. This new method offering broadband capabilities of transmission-reflection method without the need for vector network analyser calibration. It is based on two measurements in the frequency range: one measurement is performed with the empty cell, the other with the cell filled with the material. The analysis of the two recorded scattering matrices allows to eliminate all error terms and to extract real and imaginary parts of the complex dielectric constant. In this paper, we first present this method, its validation in comparison to other characterisation methods. Secondly, we present an appropriate measuring cell which allows measurements in the frequency range 26 GHz-40 GHz which is also well-suited for temperature-dependent measurements. This method is used to perform dielectric microwave measurements on 5CB liquid crystal. Finally, we discuss the temperature-dependent microwave dielectric properties (permittivity, losses and dielectric anisotropy).

ABSTRACTThe synthesis of the ferroelectric nematic material RM734 is telescoped into a single continuous flow process, utilising inline liquid–liquid separation to remove reactants and by-products from the reaction stream. Following the final synthetic step, we subject the semi-crude material to offline automated chromatography. Materials can be prepared on a gram scale (12 minutes) and chromatographically purified (8 minutes) in around 20 minutes. Over a given time interval the system described herein can prepare a far larger number of materials (on gram scale) than an experienced chemist. Secondly, we implement an established process for generation of new molecular structures via a genetic algorithm, which generates many new candidate structures per iteration. A filter removes undesirable structures, and a fast semi-empirical QM calculation is performed on those that remain. A neural network trained against a library of nematic and ferroelectric nematic materials is used to rank the candidate structures based on the QM output and a fingerprinting process, with the highest scoring candidates then used to seed a new round of mutations. We combine these two approaches; we generated and ranked several tens of thousands of variants of RM734 and synthesised a small library of materials using our continuous flow protocol.

ABSTRACTScientists are faced with a formidable problem in improving the smart properties of multi-stimuli responsive fluorescent materials. Here, we integrated two kinds of stimuli-responsive materials: aggregation-induced emission (AIE) and liquid crystals (LCs) into one system. An AIE-active fluorescence liquid crystal compound of α-cyanodistyrene derivate Py-CN-LBM8 was synthesised using knoevenagel condensation reaction. Its AIE effect, LC behaviour, multi-stimuli responsive properties and mechanisms were investigated by polarised optical microscopes (POM), differential scanning calorimetry (DSC), X-ray diffraction (XRD), UV-visible (UV-vis) absorption spectra and photoluminescence (PL) spectra. The results showed that Py-CN-LBM8 exhibited significant physical response to external stimuli including temperature, mechanical force, solvent, pH and trace water. This work provided a strategy for designing new multi-stimuli responsive materials and made it possible to apply in the multifunction anti-counterfeit, sensor and information storage fields.

ABSTRACTVibrated monolayers of granular particles confined into horizontal cavities form a variety of fluid patterns with orientational order that resemble equilibrium liquid-crystal phases. In some cases, one can identify nematic and smectic patterns that can be understood in terms of classical statistical mechanics of hard bodies. Low aspect ratio cylinders project as rectangles and form uniaxial, or 2-atic, and tetratic, or 4-atic, nematic phases. Other polygonal particles may exhibit different liquid-crystal phases, in general p-atic phases, of higher symmetries. We give a brief summary of theoretical work on rectangles and triangles, and provide some experimental results on vibrated monolayers. In the case of equilateral triangles, the theory predicts an exotic triatic phase, or 6-atic phase, with six-fold symmetry and three equivalent directors. The right-angled triangles exhibit a 4-atic phase with strong octatic (8-atic) correlations. Experiments on cylinders show 4-atic textures and, even more remarkable, geometric frustration caused by confinement excites topological defects, which seem to follow the same topological rules as standard liquid crystals. Some of our findings can be understood with the help of simulations of hard particles subject to thermal equilibrium, although standard Density-Functional Theories fail to account for the correct equilibrium phases in some cases.

ABSTRACTPolymer-dispersed liquid crystal (PDLC) films are widely used in intelligent opto-electronic field owing to their electrically switchable properties. Previous studies have focused on the improvement of electro-optical properties of PDLC film in visible light bands; yet, the application of PDLC in other bands has few research. In this paper, vinylferrocene was introduced into PDLC films containing polyhedral oligomeric silsesquioxane (POSS) to improve UV-shielding properties. Scanning electron microscopy (SEM) studies revealed that vinylferrocene was uniformly dispersed in the polymer network. The structure could improve the electro-optical properties of PDLC film. The effect of temperature on PDLC film was studied. When the temperature reached 35°C, the PDLC composite film polymer network had better electro-optical properties. The PDLC composite films can effectively shield 86.73% UV light at on-state and 93.37% at off-state. The unique UV-shielding properties make this PDLC film a great application potential in smart windows. This PDLC combined with POSS and vinylferrocene film also exhibits large-area processability, which can further expand its application.